molecular formula C14H22O2 B073987 1,4-Bis(methoxymethyl)-2,3,5,6-tetramethylbenzene CAS No. 1424-78-8

1,4-Bis(methoxymethyl)-2,3,5,6-tetramethylbenzene

Cat. No. B073987
CAS RN: 1424-78-8
M. Wt: 222.32 g/mol
InChI Key: NMPFIRUDZAAOCU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,4-Bis(methoxymethyl)-2,3,5,6-tetramethylbenzene, also known as Durene, is a colorless liquid that is used in various industrial applications. It is a highly versatile compound that has gained significant attention in the scientific community due to its unique properties.

Mechanism Of Action

The mechanism of action of 1,4-Bis(methoxymethyl)-2,3,5,6-tetramethylbenzene is not well understood. However, it is believed to act as a stabilizer and a cross-linking agent in various chemical reactions. It has also been shown to exhibit antioxidant properties, which may be attributed to its ability to scavenge free radicals.

Biochemical And Physiological Effects

1,4-Bis(methoxymethyl)-2,3,5,6-tetramethylbenzene has not been extensively studied for its biochemical and physiological effects. However, it has been shown to be non-toxic and non-irritating to the skin and eyes. It has also been shown to be biodegradable and environmentally friendly.

Advantages And Limitations For Lab Experiments

1,4-Bis(methoxymethyl)-2,3,5,6-tetramethylbenzene has several advantages and limitations for lab experiments. Its high purity and stability make it an ideal starting material for the synthesis of various organic compounds. However, its high cost and limited availability may limit its use in certain applications.

Future Directions

There are several future directions for the research and development of 1,4-Bis(methoxymethyl)-2,3,5,6-tetramethylbenzene. One potential area of research is the development of new synthesis methods that are more efficient and cost-effective. Another area of research is the investigation of its potential as a stabilizer and antioxidant in various industrial applications. Additionally, the biodegradability and environmental impact of 1,4-Bis(methoxymethyl)-2,3,5,6-tetramethylbenzene can be further studied to determine its potential as a sustainable alternative to other industrial compounds.
Conclusion:
1,4-Bis(methoxymethyl)-2,3,5,6-tetramethylbenzene is a highly versatile compound that has gained significant attention in the scientific community. Its unique properties make it an ideal starting material for the synthesis of various organic compounds. The scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 1,4-Bis(methoxymethyl)-2,3,5,6-tetramethylbenzene have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various industrial applications.

Synthesis Methods

The synthesis of 1,4-Bis(methoxymethyl)-2,3,5,6-tetramethylbenzene involves the reaction of formaldehyde with p-xylene. The reaction is carried out in the presence of a catalyst and a solvent. The yield of the reaction is dependent on the reaction conditions, such as temperature, pressure, and reaction time. The purity of the compound can be improved by using various purification techniques, such as distillation, recrystallization, and chromatography.

Scientific Research Applications

1,4-Bis(methoxymethyl)-2,3,5,6-tetramethylbenzene has been used in various scientific research applications. It is used as a starting material for the synthesis of various organic compounds, such as resins, polymers, and pharmaceuticals. It has also been used as a stabilizer in the production of fuels and lubricants. Additionally, it has been used as a solvent in various chemical reactions.

properties

CAS RN

1424-78-8

Product Name

1,4-Bis(methoxymethyl)-2,3,5,6-tetramethylbenzene

Molecular Formula

C14H22O2

Molecular Weight

222.32 g/mol

IUPAC Name

1,4-bis(methoxymethyl)-2,3,5,6-tetramethylbenzene

InChI

InChI=1S/C14H22O2/c1-9-10(2)14(8-16-6)12(4)11(3)13(9)7-15-5/h7-8H2,1-6H3

InChI Key

NMPFIRUDZAAOCU-UHFFFAOYSA-N

SMILES

CC1=C(C(=C(C(=C1COC)C)C)COC)C

Canonical SMILES

CC1=C(C(=C(C(=C1COC)C)C)COC)C

Other CAS RN

1424-78-8

Origin of Product

United States

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